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Compound of Interest

Compound Name:
3-Fluoro-5-

hydroxybenzohydrazide

CAS No.: 1394982-23-0

Cat. No.: B1450113

Get Quote

Executive Summary & Hazard Identification
3-Fluoro-5-hydroxybenzohydrazide is a functionalized building block often used in drug

discovery (e.g., fragment-based screening). Its disposal requires strict adherence to protocols

governing halogenated organics and reducing agents.

Unlike standard organic waste, this compound presents a dual challenge:

The Hydrazide Moiety (

): A reducing agent that can react violently with oxidizers and form unstable azides with
nitrous acid.

The Aryl Fluoride (

): Requires segregation into halogenated waste streams to prevent hydrofluoric acid (HF)
formation in non-scrubbed incinerators.
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Chemical Profile & Safety Data
Parameter Description

Functional Groups Aryl Fluoride, Phenol, Hydrazide

Primary Hazards
Skin/Eye Irritant (H315/H319), Harmful if

Swallowed (H302), Reducing Agent.

Waste Classification Halogenated Organic (Due to F-substituent).

Incompatibilities
Strong Oxidizers (Nitric Acid, Peroxides), Acid

Chlorides, Strong Bases.

Pre-Disposal Assessment: The "Why" Behind The
Protocol
Before handling the waste, you must understand the chemical logic to prevent accidents.

Why Halogenated? Even a single fluorine atom classifies a waste stream as "Halogenated"

in most jurisdictions (e.g., EPA RCRA). Sending fluorinated compounds to a standard fuel-

blending facility (Non-Halogenated) can damage their incinerators via HF corrosion. Always

label as Halogenated.

Why Segregate from Oxidizers? Hydrazides are potent reducing agents. Mixing this waste

with Nitric Acid waste or Chromic Acid will result in hypergolic ignition or explosion.

Why Segregate from Ketones/Aldehydes? While less dangerous, hydrazides react with

ketones (like Acetone waste) to form hydrazones and water. This changes the physical

properties of the waste and can cause precipitation/clogging in solvent drums.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid Waste (Pure Compound)
Use this protocol for expired shelf stock or solid reaction byproducts.

PPE Verification: Wear nitrile gloves (double gloved recommended), safety goggles, and a

lab coat. Use a powder respirator if working outside a fume hood.
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Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar. Do

not use metal cans due to the acidic phenolic group.

Packaging:

Transfer the solid carefully to the container.[1]

If the compound is in a vial, place the entire uncapped vial into the waste jar.

Labeling (Critical):

Label as "Solid Waste: Toxic, Halogenated Organic."

Explicitly write: Contains 3-Fluoro-5-hydroxybenzohydrazide.

Disposal Path: Seal and transfer to the Solid Incineration stream.

Scenario B: Disposal of Reaction Mixtures (Liquids)
Use this protocol for mother liquors or flash chromatography fractions.

Solvent Check: Identify the primary solvent (e.g., DMSO, Methanol, Ethyl Acetate).

Segregation:

Standard Protocol: Pour into the Halogenated Organic Solvent drum. Even if the solvent is

non-halogenated (e.g., Methanol), the dissolved fluorinated solute dictates the stream.

Exception: If the concentration is extremely low (<0.1%) and local EHS permits, it may go

to Non-Halogenated, but the "Senior Scientist" recommendation is to default to

Halogenated to ensure compliance.

pH Check: If the solution is highly acidic or basic, neutralize to pH 5–9 before adding to the

solvent drum to prevent drum corrosion or exothermic reactions.

Visualized Workflows
Workflow 1: Waste Stream Segregation Logic
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This decision tree ensures the compound never enters an incompatible stream.

Start: Disposal of
3-Fluoro-5-hydroxybenzohydrazide

Physical State?

Solid Waste Liquid/Solution

Pack in HDPE Jar
Label: 'Toxic Solid - Halogenated'

Check Solvent Base

HALOGENATED WASTE STREAM
(High Temp Incineration w/ Scrubbers)

Incinerate Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(MeOH, DMSO, EtOAc)

Contaminated w/ Fluorine

Click to download full resolution via product page

Caption: Decision matrix for segregating fluorinated hydrazide waste. Note that even non-

halogenated solvents containing this solute are routed to the Halogenated stream.

Workflow 2: Emergency Spill Response
Immediate actions for bench-top spills.
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Spill Detected Assess Volume
& State

Solid Powder

Solution

Wet Wipe/Scoop
(Avoid Dust)

Absorb w/ Vermiculite
or Pig Mat

Clean Surface w/
Mild Bleach (10%) Bag as Hazardous Waste

Click to download full resolution via product page

Caption: Protocol for containing and cleaning spills. Bleach is used in the decontamination step

to oxidize trace hydrazide residues.

Regulatory & Compliance Context (RCRA)
While 3-Fluoro-5-hydroxybenzohydrazide is not explicitly listed on the EPA P-list or U-list, it

must be characterized by the generator (you) based on its properties.

Characteristic of Ignitability (D001): Applicable if dissolved in flammable solvents (MeOH,

Acetone).

Characteristic of Reactivity (D003): Potential applicability if mixed with strong oxidizers.

Halogenated Solvents (F-Codes): While the compound itself isn't an F-listed solvent, its

presence usually forces the waste mixture into the "Halogenated" profile for incineration

purposes.

Self-Validating Check: Before closing the waste container, ask: Does this container hold any

Nitric Acid or Peroxides? If YES, STOP. Do not add the hydrazide. Segregate immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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